Cas no 24330-46-9 (Nitrous acid, 2-phenylethyl ester)

Nitrous acid, 2-phenylethyl ester structure
24330-46-9 structure
Product Name:Nitrous acid, 2-phenylethyl ester
CAS No:24330-46-9
MF:C8H9NO2
MW:151.162562131882
CID:1416811
PubChem ID:6327622
Update Time:2025-04-20

Nitrous acid, 2-phenylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Nitrous acid, 2-phenylethyl ester
    • 2-phenylethyl nitrite
    • DTXSID80422544
    • SCHEMBL3819917
    • 24330-46-9
    • phenethyl nitrite
    • Inchi: 1S/C8H9NO2/c10-9-11-7-6-8-4-2-1-3-5-8/h1-5H,6-7H2
    • InChI Key: UYFFAINCSURFJZ-UHFFFAOYSA-N
    • SMILES: O(CCC1C=CC=CC=1)N=O

Computed Properties

  • Exact Mass: 151.06337
  • Monoisotopic Mass: 151.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.66
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